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Compound of Interest

Compound Name: Erbium(III) iodide

CAS No.: 13813-42-8

Cat. No.: B085353 Get Quote

⚠️ Module 1: Core Safety & Environmental
Directives
Read This First: Erbium(III) Iodide (

) is not merely "hygroscopic"; it is deliquescent. In the presence of trace moisture, it undergoes
rapid hydrolysis, degrading from a catalytic Lewis acid into an inactive oxyiodide/oxide sludge
while releasing corrosive Hydrogen Iodide (HI) gas.

The "Zero-Drift" Atmosphere Standard
To maintain the integrity of

, your glovebox environment must meet these strict criteria. Do not attempt to weigh or
dispense if these metrics are not met.
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Parameter Limit Sensor Technology
Consequence of
Failure

Oxygen (

)

Electrochemical /

Zirconia

Surface oxidation;

formation of

crust.

Moisture (

)
or Capacitive

Deliquescence;

formation of

and HI gas.

Inert Gas Argon (Preferred) N/A

Argon is heavier than

air, providing a better

"blanket" for open

vials than Nitrogen.

Static Field Neutralized
Ionizer Fan / Polonium

Strip

Powder scattering;

weighing errors up to

.

Expert Insight: While Nitrogen is generally inert to Lanthanides at room temperature, Argon is

preferred for weighing fine powders. Its higher density reduces the kinetic disturbance of the

powder during spatula manipulation, minimizing airborne particulate loss.

🛠️ Module 2: Weighing & Dispensing Protocols
The "Double-Vial" Method (Gravimetric Integrity)
Direct weighing of static-prone, hygroscopic solids on an open balance pan is the leading

cause of experimental error. The Double-Vial method isolates the material from the glovebox

atmosphere during the transfer to the balance, minimizing drift caused by box pressure

fluctuations.
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Required Equipment:
Primary Container: Original

bottle (Glass/Quartz).

Secondary Container: Scintillation vial or weighing boat (Anti-static polypropylene or glass).

Tools: PTFE-coated micro-spatula (Metal spatulas can cause spark discharge or corrosion).

Static Control: Anti-static gun or stationary ionizer.

Workflow Visualization
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START: Preparation

Step 1: Neutralize Static
(Ionizer/Gun on Vials)

Step 2: Tare Secondary Vial
(Cap OFF)

Place on Balance

Step 3: Dispense ErI3
(Inside Box, Fan OFF)

Remove from Balance

Step 4: Cap Secondary Vial
(Seal Hermetically)

Immediate Seal

Step 5: Final Weighing
(Wait for stability)

Return to Balance

Step 6: Calculate Net Mass
(Gross - Tare)

Click to download full resolution via product page

Figure 1: The Double-Vial Weighing Workflow designed to minimize balance drift caused by

glovebox pressure cycles.

Step-by-Step Protocol:
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Environment Prep: Turn OFF the glovebox circulation fan. The laminar flow creates air

currents that destabilize microbalances.

Static Neutralization: Pass the anti-static gun over the empty secondary vial and the spatula

for 5 seconds.

Tare: Place the capped secondary vial on the balance. Record the mass. (Alternatively, tare

the uncapped vial if you are quick, but capped is more precise for differential weighing).

Dispense: Remove the vial from the balance. Add

using the PTFE spatula. Never dispense directly on the balance pan.

Seal & Measure: Cap the vial immediately. Place it back on the balance.

Calculation:

.

❓ Module 3: Troubleshooting & FAQs
Q1: My Erbium(III) Iodide powder has turned from violet
to white/pale pink. Is it still usable?
Status:CRITICAL FAILURE

Diagnosis: Hydration. Anhydrous

is distinctively violet/reddish-violet.[1] A shift to pale pink or white indicates the formation of
the hydrate (

) or hydrolysis to oxyiodide (

).

Root Cause: Moisture ingress

or a compromised seal on the storage vessel.
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Action: Do not use for catalytic applications. The water molecules will poison Lewis Acid

active sites. Recrystallization is difficult; disposal is recommended.

Q2: The balance reading drifts constantly, even when
the doors are closed.
Status:ENVIRONMENTAL ERROR

Diagnosis: Electrostatic interference or Pressure Pulse.

Mechanism:

Static: In ultra-dry atmospheres (

), charges cannot dissipate. The charged powder creates a force field against the balance
mechanism.

Pressure: Gloveboxes "breathe" to maintain pressure. If the box is set to a narrow

pressure window (e.g.,

), the valves actuate frequently, causing pressure waves.

Action:

Fix 1: Install a Polonium-210 strip or electronic ionizer inside the balance draft shield.

Fix 2: Widen the pressure hysteresis limits on the glovebox controller during weighing

(e.g., set to

static).

Q3: The material sticks to the spatula and "jumps" away.
Status:STATIC CHARGE

Diagnosis: Triboelectric charging.

Action: Switch to a conductive plastic or stainless steel spatula (if short contact time permits).

Avoid standard glass or non-conductive plastic tools. Ground yourself via the glovebox port
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(if equipped with wrist grounding straps).

Troubleshooting Logic Tree

Issue Detected

Color Change?
(Violet -> Pale)

Balance Drifting?

Powder Sticking?

Hydration Error
DISCARD MATERIAL

Yes

Static Charge
USE IONIZER

Random Jumps

Air Current
TURN OFF FAN

Steady Drift

Yes

Click to download full resolution via product page

Figure 2: Diagnostic logic for common Erbium(III) Iodide handling issues.

♻️ Module 4: Cleanup & Waste Disposal[3]
Warning: Do not simply throw

into a general trash bin, even inside the glovebox.

Hydrolysis Hazard: If

contacts water in the waste stream, it may release Hydrogen Iodide (HI), a corrosive and
toxic gas.

Solubility:

is soluble in water.[1][2][3][4]

Protocol:

Small Spills (Inside Box): Wipe with a dry, lint-free cloth (Kimwipe). Place the cloth in a

sealed "Solid Waste" jar inside the box. Do not remove until the jar is full and sealed.

Quenching (Outside Box): When removing waste, quench the material by slowly adding it

to a large volume of dilute sodium bicarbonate (
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) solution. This neutralizes any generated acid (HI).

Final Disposal: Dispose of the aqueous solution as Heavy Metal / Iodide Waste according

to local EHS regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. erbium iodide [chemister.ru]

2. cdhfinechemical.com [cdhfinechemical.com]

3. americanelements.com [americanelements.com]

4. cost-nectar.eu [cost-nectar.eu]

To cite this document: BenchChem. [Technical Support Center: Erbium(III) Iodide ( )
Handling Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085353#glovebox-protocols-for-weighing-and-
dispensing-eri3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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